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Compound of Interest

Compound Name: Tos-PEG3-C2-methyl ester

Cat. No.: B15542467 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount. This guide provides essential safety,

operational, and disposal protocols for Tos-PEG3-C2-methyl ester, a key building block in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). Adherence to these procedures is

critical for ensuring personnel safety, maintaining experimental integrity, and complying with

regulatory standards.

Immediate Safety and Handling Protocols
While specific toxicity data for Tos-PEG3-C2-methyl ester is not extensively published, a

cautious approach is warranted based on its chemical structure and the nature of similar

PEGylated compounds and tosylates. The following personal protective equipment (PPE) and

handling procedures are mandatory.

Personal Protective Equipment (PPE):

A comprehensive assessment of the work area and planned procedures is necessary to

determine the appropriate level of PPE.[1] The minimum required PPE for handling Tos-PEG3-
C2-methyl ester includes:

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

potential splashes.[1][2]
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Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required. Gloves

should be inspected before use and changed immediately if contaminated.[2] For extended

handling periods or when working with high concentrations, double gloving may be

appropriate.[3]

Body Protection: A standard laboratory coat is mandatory to protect skin and clothing.[2][4]

For tasks with a higher risk of splashing, a chemically resistant apron is recommended.[2]

Respiratory Protection: All handling of solid Tos-PEG3-C2-methyl ester and preparation of

its solutions should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize the risk of inhalation.

Handling Procedures:

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, especially

when handling the compound in its solid form or preparing solutions.

Avoid Contact: Take measures to prevent contact with eyes, skin, and clothing.[2]

Hygiene: Wash hands thoroughly after handling the compound.[2] Do not eat, drink, or

smoke in the laboratory.

Solution Preparation: To avoid moisture condensation, allow the reagent vial to equilibrate to

room temperature before opening. For compounds that are low-melting solids, preparing a

stock solution is recommended for accurate weighing. Suitable solvents for creating a stock

solution include dimethylsulfoxide (DMSO) and dimethylformamide (DMF).

Storage and Disposal Plans
Proper storage is essential for maintaining the stability of Tos-PEG3-C2-methyl ester, while

appropriate disposal is crucial for environmental protection and regulatory compliance.

Storage:

Temperature: Upon receipt, Tos-PEG3-C2-methyl ester should be stored desiccated at

-20°C for long-term stability.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.targetmol.com/attachment/sds/E66B75BF-B65C-4B85-A57A-9E1975F4DFAB/T17127
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/pdf/A_Technical_Guide_to_Tos_PEG3_C2_methyl_ester_for_Targeted_Protein_Degradation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/product/b15542467?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/product/b15542467?utm_src=pdf-body
https://www.benchchem.com/product/b15542467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Keep the container tightly sealed to prevent degradation and moisture absorption.

[2]

Inert Atmosphere: For long-term storage of stock solutions, it is advisable to cap the vial with

a septum and use a syringe for removal to minimize exposure to air and moisture. Storing

stock solutions under an inert gas like argon or nitrogen can also prevent degradation.

Spill and Disposal Procedures:

Spill Cleanup:

For small liquid spills, absorb the material with an inert substance such as vermiculite or

sand.[2]

Collect the absorbed material and place it in a sealed, labeled container for disposal.[2]

Ensure the cleanup area is well-ventilated.[2]

For larger spills, evacuate the area and follow your institution's emergency procedures.[2]

Waste Disposal:

Waste Segregation: Collect all solid materials contaminated with Tos-PEG3-C2-methyl
ester, including unused product and contaminated lab supplies (e.g., pipette tips, gloves),

in a designated, leak-proof container.

Containerization: Place all waste material in a clearly labeled, sealed, and appropriate

chemical waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Environmental Precaution: Do not dispose of Tos-PEG3-C2-methyl ester or its waste

down the drain. While many PEG compounds are biodegradable, they can impact the

biological and chemical oxygen demand in wastewater systems.

Professional Disposal: Arrange for the collection and disposal of chemical waste through a

licensed and certified hazardous waste disposal contractor, in accordance with all local,

state, and federal regulations.
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Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with specific quantitative hazard data for Tos-
PEG3-C2-methyl ester is not readily available in the public domain, the following table

summarizes its known physicochemical properties and inferred safety information based on

structurally similar compounds.
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Property Value/Information Reference/Source

Chemical Name Tos-PEG3-C2-methyl ester

CAS Number 1239588-09-0

Molecular Formula C₁₇H₂₆O₈S

Molecular Weight 390.45 g/mol

Physical State

Inferred to be a solid-liquid

mixture, colorless to light

yellow (based on similar

compounds)

Solubility

The hydrophilic PEG linker

increases water solubility. A

similar compound, Tos-PEG3,

is soluble in Ethanol, DMSO,

and water.

Hazard Classification

GHS07 (Harmful) - Based on a

structurally similar compound

(Tos-PEG5-Boc)

[2]

Signal Word

Warning - Based on a

structurally similar compound

(Tos-PEG5-Boc)

[2]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. - Based

on a structurally similar

compound (Tos-PEG5-Boc)

[2]

Precautionary Statements P261: Avoid breathing

dust/fumes/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P271: Use only outdoors or in

a well-ventilated area. P280:

[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_Reactions_with_Tos_PEG3_C2_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. - Based on a

structurally similar compound

(Tos-PEG5-Boc)

Experimental Workflow and Logical Relationships
To ensure operational safety and consistency, a standardized workflow for handling Tos-PEG3-
C2-methyl ester is essential. The following diagrams illustrate the key stages from receipt and

storage to experimental use and final disposal.
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Receiving and Storage

Preparation for Use

Experimental Use

Waste Disposal

Receipt

Inspect Container for Damage

Store at -20°C, Desiccated

Equilibrate to Room Temp

Don Appropriate PPE

Work in Fume Hood

Prepare Stock Solution (e.g., in DMSO/DMF)

Set Up Reaction

Monitor Reaction Progress

Reaction Workup

Segregate Solid & Liquid Waste

Label Waste Container

Store in Designated Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Handling Tos-PEG3-C2-methyl ester.
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This comprehensive guide is intended to provide essential information for the safe handling of

Tos-PEG3-C2-methyl ester. It is imperative to always consult your institution's specific safety

guidelines and disposal protocols and to have the full Safety Data Sheet readily available

before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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